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Compound of Interest

Compound Name: Pigment red 5

Cat. No.: B1583872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pigment Red 5 (C.I. 12490),

focusing on its chemical properties, synthesis, analytical characterization, and toxicological

profile. The information is curated for professionals in research and development, particularly

those exploring novel applications for existing chemical entities.

Core Chemical and Physical Properties
Pigment Red 5 is a synthetic organic azo pigment known for its vibrant yellowish-red hue.[1]

Its complex molecular structure is responsible for its color and stability.[2] The fundamental

properties of Pigment Red 5 are summarized below.
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Property Value Source

IUPAC Name

N-(5-chloro-2,4-

dimethoxyphenyl)-4-[[5-

(diethylsulfamoyl)-2-

methoxyphenyl]diazenyl]-3-

hydroxynaphthalene-2-

carboxamide

[2][3][4]

Molecular Formula C₃₀H₃₁ClN₄O₇S [1][2][3][4][5]

Molecular Weight 627.11 g/mol [1][2][3][5]

CAS Number 6410-41-9 [1][3][4]

C.I. Number 12490 [1][4][6]

EINECS Number 229-107-2 [1][2][6]

Appearance Orange-red powder [5][7]

Solubility

Insoluble in water, easily

soluble in ethanol, slightly

soluble in acetone.[5]

Estimated water solubility is

4.383e-005 mg/L at 25 °C.[7]

Synthesis Pathway: A Generalized Approach
While specific, detailed industrial synthesis protocols for Pigment Red 5 are proprietary, its

production follows the well-established reaction pathway for monoazo pigments. This involves

two primary stages: diazotization of a primary aromatic amine and subsequent azo coupling

with a coupling component.
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Caption: Generalized workflow for the synthesis of Pigment Red 5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1583872?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol Outline: A detailed experimental protocol for the synthesis of a

structurally related pigment, C.I. Pigment Red 52:1, provides insight into the practical steps

involved.[8]

Preparation of the Diazo Component: A primary aromatic amine is dissolved in an aqueous

solution with sodium hydroxide, then cooled to 0-5°C. Concentrated hydrochloric acid is

added, followed by a solution of sodium nitrite to form the diazonium salt suspension.[8]

Preparation of the Coupling Component: A naphthol-based compound is dissolved in an

aqueous sodium hydroxide solution.[8]

Azo Coupling Reaction: The diazonium salt suspension is slowly added to the coupling

component solution under vigorous stirring, maintaining a temperature of 0-5°C and an

alkaline pH (9-11).[8]

Post-Treatment: The resulting pigment suspension is heated, neutralized, and then the solid

product is isolated via filtration. The pigment cake is washed thoroughly with hot deionized

water to remove impurities and then dried in an oven to yield the final product.[8]

Analytical Characterization Workflow
The structural and physical properties of Pigment Red 5 are elucidated through various

analytical techniques. Density Functional Theory (DFT) is employed for computational analysis

of its electronic structure and stability, while spectroscopic methods provide empirical data for

verification and interaction studies.
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Caption: Analytical workflow for Pigment Red 5 characterization.

These advanced analytical methods are crucial for understanding the pigment's performance

properties, such as color, lightfastness, and thermal stability, which are dictated by its solid-

state structure.[4] Raman spectroscopy is particularly useful for analyzing the interactions

between the pigment and a polymer matrix by focusing on the vibrational modes of the central

azo group.[4]
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Toxicological and Safety Profile
The toxicological data for Pigment Red 5 is limited. Safety Data Sheets (SDS) for the

compound frequently report "no data available" for key endpoints such as toxicity to fish,

daphnia, and algae, as well as for persistence, degradability, and bioaccumulative potential.[9]

[10]

A screening assessment conducted by the Government of Canada concluded that Pigment
Red 5 was not harmful to the environment as it was not found to accumulate or cause harm to

organisms.[11] The substance was identified as persistent, bioaccumulative, and inherently

toxic to aquatic organisms in an earlier profile, but the final assessment did not support these

concerns.[11][12] While some studies on structurally related azo pigments suggest a potential

for genotoxicity, specific research on Pigment Red 5 is not extensively documented.[4]

Toxicological Endpoint Result Source

Acute Fish Toxicity No data available [9][10]

Acute Daphnia Toxicity No data available [9][10]

Algae Toxicity No data available [9][10]

Persistence and Degradability No data available [9][10]

Bioaccumulative Potential No data available [9][10]

Environmental Harm (Canada)
Determined not to be harmful

to the environment.
[11]

Standard laboratory safety precautions, including the use of personal protective equipment

(PPE), should be observed when handling the pigment powder.[8]

Applications: Industrial Use vs. Biomedical
Potential
Pigment Red 5 has a long history of use as a colorant in a wide range of industrial and

consumer products.[13] Its application in biomedical fields, however, remains largely

unexplored.
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Caption: Application landscape of Pigment Red 5.

Established Applications:

Paints and Coatings: Used in automotive, industrial, and architectural paints for its vibrant,

durable color and good resistance to heat and light.[7]

Plastics and Rubber: Incorporated into various polymers to provide color.[11]

Inks: A common colorant in printing inks.[11][13]

Cosmetics and Personal Care: Used in products like soaps and detergents, and as a

cosmetic colorant.[3][6][11]

Potential for Drug Development: While some organic pigments are being investigated for

biomedical applications, specific research detailing the use of Pigment Red 5 in areas like drug

delivery systems is not extensively documented.[4] The potential utility of a compound in such

systems depends on its stability, biocompatibility, and ability to be formulated into nanoparticles

or loaded into a carrier.[4] Given its classification as a fluorescent dye in some contexts, there

may be unexplored potential in bio-imaging or as a label in diagnostic assays, but this remains

speculative without dedicated research.[13] The current body of literature lacks studies focused

on the direct application of Pigment Red 5 in drug delivery vehicle development.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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